Cas no 30570-19-5 (2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-)

• Product name: 2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-
• CAS No: 30570-19-5
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 1443556

2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-

• Inchi： 1S/C11H12N2S/c1-8-7-10(13-11(14)12-8)9-5-3-2-4-6-9/h2-7,10H,1H3,(H2,12,13,14)
• InChI Key： KHCZLACEZABOFR-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C)=CC(C2=CC=CC=C2)N1

Computed Properties

• Exact Mass: 204.07226

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 318.7±52.0 °C(Predicted)
• PSA: 24.06
• pka: 12.40±0.60(Predicted)